5-Azoniaspiro[4.4]nonane Chloride
Overview
Description
5-Azoniaspiro[4.4]nonane Chloride is an organic compound used in the production of detergents and other surfactants . It is a colorless liquid with a high boiling point, low solubility in water, and a sweet odor .
Molecular Structure Analysis
The molecular formula of this compound is C8H16N.Cl . The InChI code is 1S/C8H16N.ClH/c1-2-6-9(5-1)7-3-4-8-9;/h1-8H2;1H/q+1;/p-1 .Physical and Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It should be stored under inert gas as it is hygroscopic . It is soluble in water . Its melting point is 295 °C .Scientific Research Applications
Alkaline Stability in Anion Exchange Membranes
5-Azoniaspiro[4.4]nonane chloride has been researched for its use in alkaline anion exchange membranes (AEMs). This compound, among other spirocyclic quaternary ammonium cations, was found to have higher alkaline stability, making it valuable in the development of durable AEMs for various applications (Gu et al., 2016).
Enhanced Mass Spectrometry Analysis of Peptides
Another application is in mass spectrometry, where 5-Azoniaspiro[4.4]nonane derivatives are used as ionization tags for peptide sequencing. These tags improve the sensitivity and efficiency of electrospray tandem mass spectrometry (ESI-MS/MS) for peptide analysis (Setner et al., 2017).
Synthesis of Metal-Containing Ionic Liquids
Research on this compound includes its use in the synthesis of metal-containing ionic liquids. These materials, which are combinations of spiro cations and tetrachlorometallate anions, have potential applications in various fields due to their unique thermal properties (Zakharov et al., 2021).
Electrolytes in Electric Double Layer Capacitors
The compound is also studied for its role in electrolytes used in Electric Double Layer Capacitors (EDLCs). Spiro-type ammonium salts, including this compound, have been shown to significantly enhance the energy storage properties of these devices (DeRosa et al., 2017).
Improving Thermal Stability of Ionic Liquids
Research also includes its role in enhancing the thermal stability of ionic liquids. The azoniaspiro salts, including this compound, exhibit improved thermal stabilities, which makes them suitable for high-temperature applications (Clough et al., 2016).
Use in Zeolite Synthesis
This compound is also used as a template in the synthesis of zeolites, particularly IWW-type zeolites. Its application in zeolite synthesis demonstrates its versatility in materials science (Yuan et al., 2016).
Safety and Hazards
5-Azoniaspiro[4.4]nonane Chloride can cause skin irritation and serious eye irritation . Therefore, it is recommended to wash skin thoroughly after handling, wear protective gloves/eye protection/face protection, and wash with plenty of water if it comes in contact with skin . If eye irritation persists, get medical advice/attention .
Properties
IUPAC Name |
5-azoniaspiro[4.4]nonane;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N.ClH/c1-2-6-9(5-1)7-3-4-8-9;/h1-8H2;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGAIUEUNFDXNNI-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC[N+]2(C1)CCCC2.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
98997-63-8 | |
Record name | 5-Azoniaspiro[4.4]nonane Chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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